Cas no 2138181-14-1 (3-[(2,2-Difluoro-3-hydroxypropyl)amino]-2,2-difluoropropanoic acid)

• Product Name: 3-[(2,2-Difluoro-3-hydroxypropyl)amino]-2,2-difluoropropanoic acid
• CAS No: 2138181-14-1
• MF: C₆H₉F₄NO₃
• MW: 219.134176015854
• CID: 5299334
• Update Time: 2025-11-06

3-[(2,2-Difluoro-3-hydroxypropyl)amino]-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(2,2-difluoro-3-hydroxypropyl)amino]-2,2-difluoropropanoic acid
• Propanoic acid, 3-[(2,2-difluoro-3-hydroxypropyl)amino]-2,2-difluoro-
• 3-[(2,2-Difluoro-3-hydroxypropyl)amino]-2,2-difluoropropanoic acid

• Inchi： 1S/C6H9F4NO3/c7-5(8,3-12)1-11-2-6(9,10)4(13)14/h11-12H,1-3H2,(H,13,14)
• InChI Key： CLDIXZDBQQGWRU-UHFFFAOYSA-N
• SMILES： FC(CO)(CNCC(C(=O)O)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 209
• XLogP3: -2.3
• Topological Polar Surface Area: 69.6

Additional information on 3-[(2,2-Difluoro-3-hydroxypropyl)amino]-2,2-difluoropropanoic acid

Comprehensive Overview of 3-[(2,2-Difluoro-3-hydroxypropyl)amino]-2,2-difluoropropanoic acid (CAS No. 2138181-14-1)

The compound 3-[(2,2-Difluoro-3-hydroxypropyl)amino]-2,2-difluoropropanoic acid (CAS No. 2138181-14-1) is a fluorinated organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the increasing demand for fluorinated compounds in drug discovery, this molecule stands out for its potential applications in enzyme inhibition and biomedical research. Its difluorinated backbone and hydroxypropyl moiety make it a versatile intermediate for synthesizing more complex molecules.

One of the key reasons researchers are interested in CAS No. 2138181-14-1 is its potential role in metabolic pathway modulation. Fluorinated compounds are known for their ability to mimic natural substrates, making them valuable in drug design. The presence of two difluoromethyl groups in this compound enhances its metabolic stability, a feature highly sought after in the development of long-acting therapeutics. This aligns with current trends in precision medicine, where molecules with tailored pharmacokinetic profiles are in high demand.

In the context of green chemistry, 3-[(2,2-Difluoro-3-hydroxypropyl)amino]-2,2-difluoropropanoic acid has been explored for its potential as a bio-based intermediate. With sustainability becoming a priority in chemical synthesis, researchers are investigating ways to produce this compound using environmentally friendly methods. This is particularly relevant given the growing consumer interest in eco-friendly pharmaceuticals and sustainable agrochemicals.

The compound’s water solubility and hydrogen-bonding capacity further expand its utility in formulation science. These properties are critical for improving the bioavailability of active pharmaceutical ingredients (APIs), a topic frequently searched by professionals in pharmacology and drug delivery systems. Additionally, its structural features make it a candidate for prodrug development, a hot topic in modern therapeutics.

From a synthetic chemistry perspective, CAS No. 2138181-14-1 presents interesting challenges and opportunities. The incorporation of fluorine atoms into organic frameworks requires specialized techniques, which has led to a surge in publications on fluorination methodologies. This compound serves as a case study for selective fluorination, a technique that is gaining traction in medicinal chemistry circles.

Another area of interest is the compound’s potential in crop protection. Fluorinated molecules are increasingly used in agrochemical formulations due to their ability to resist degradation and enhance efficacy. As the agricultural sector seeks next-generation pesticides with lower environmental impact, 3-[(2,2-Difluoro-3-hydroxypropyl)amino]-2,2-difluoropropanoic acid could play a pivotal role in developing sustainable pest control solutions.

In analytical chemistry, the characterization of CAS No. 2138181-14-1 involves advanced techniques such as NMR spectroscopy and mass spectrometry. These methods are essential for verifying the purity and structure of fluorinated compounds, a common query among quality control specialists. The compound’s distinct spectroscopic signatures also make it a useful reference material in analytical method development.

Looking ahead, the demand for fluorinated building blocks like 3-[(2,2-Difluoro-3-hydroxypropyl)amino]-2,2-difluoropropanoic acid is expected to rise, driven by advancements in personalized medicine and sustainable agriculture. Its multifaceted applications underscore the importance of continued research into its synthetic pathways, biological activity, and industrial scalability. For researchers and industry professionals, this compound represents a promising avenue for innovation in life sciences and material chemistry.